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Compound of Interest

Compound Name: But-3-ynal

Cat. No.: B1197866 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the commercial availability,

key suppliers, and relevant technical data for But-3-ynal (CAS No. 52844-23-2). Additionally, it

outlines a plausible experimental protocol for its synthesis and purification, based on

established chemical principles, to aid researchers in its procurement or in-house preparation.

Physicochemical Properties and Commercial Data
But-3-ynal is a versatile bifunctional molecule incorporating both a terminal alkyne and an

aldehyde group, making it a valuable building block in organic synthesis.[1] Its unique structure

allows for a variety of chemical transformations, rendering it a molecule of interest in the

development of complex chemical entities.[1] The following tables summarize its key

physicochemical properties and currently available commercial information.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1197866?utm_src=pdf-interest
https://www.benchchem.com/product/b1197866?utm_src=pdf-body
https://www.benchchem.com/product/b1197866?utm_src=pdf-body
https://www.benchchem.com/product/b1197866
https://www.benchchem.com/product/b1197866
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1197866?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

CAS Number 52844-23-2 [1][2][3][4]

Molecular Formula C₄H₄O [2][3][4]

Molecular Weight 68.07 g/mol [1][2]

IUPAC Name but-3-ynal [2]

Synonyms 3-Butyn-1-al [3]

Boiling Point 81.6 °C at 760 mmHg [3]

Density 0.899 g/cm³ [3]

Refractive Index 1.406 [3]

InChI Key
OGQNOIVDVXRWRE-

UHFFFAOYSA-N
[1][2]

Canonical SMILES C#CCC=O [2]

Supplier
Catalog
Number

Purity
Available
Quantities

Pricing

Smolecule S563566 Not specified Inquiry required Inquiry required

Benchchem B1197866 Not specified Inquiry required Inquiry required

Sigma-Aldrich

(Enamine)
ENAH9851B832 Not specified Inquiry required Inquiry required

Note: The commercial availability of But-3-ynal appears to be primarily on an inquiry basis,

suggesting it may be synthesized on demand by these suppliers. Researchers are advised to

contact the suppliers directly for quotes, lead times, and detailed specifications.

Experimental Protocols
While detailed, step-by-step protocols for the synthesis of But-3-ynal are not readily available

in the public domain from commercial suppliers, a plausible and effective method involves the

oxidation of the corresponding alcohol, but-3-yn-1-ol. The following protocol is a composite
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based on general principles of alcohol oxidation. For purification, a method based on the

reversible reaction of aldehydes with bisulfite is described.[5][6][7][8][9]

Synthesis of But-3-ynal via Oxidation of But-3-yn-1-ol
Principle: This procedure utilizes a mild oxidizing agent to convert the primary alcohol, but-3-

yn-1-ol, into the corresponding aldehyde, But-3-ynal. Care must be taken to avoid over-

oxidation to the carboxylic acid and to manage the exothermic nature of the reaction.

Materials:

But-3-yn-1-ol (CAS: 927-74-2)

Pyridinium chlorochromate (PCC) or other mild oxidizing agent

Dichloromethane (DCM), anhydrous

Silica gel

Sodium bicarbonate solution, saturated

Magnesium sulfate, anhydrous

Round-bottom flask

Magnetic stirrer and stir bar

Dropping funnel

Ice bath

Rotary evaporator

Chromatography column

Procedure:

In a clean, dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon),

dissolve but-3-yn-1-ol in anhydrous dichloromethane.
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Cool the solution in an ice bath.

In a separate flask, prepare a slurry of pyridinium chlorochromate (PCC) in a small amount

of anhydrous dichloromethane.

Slowly add the PCC slurry to the cooled solution of but-3-yn-1-ol with vigorous stirring.

Maintain the temperature below 10 °C throughout the addition.

After the addition is complete, allow the reaction mixture to stir at room temperature for 2-4

hours, monitoring the reaction progress by thin-layer chromatography (TLC).

Upon completion, dilute the reaction mixture with diethyl ether and filter through a pad of

silica gel to remove the chromium salts.

Wash the filtrate with a saturated sodium bicarbonate solution, followed by brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent

using a rotary evaporator at low temperature to obtain the crude But-3-ynal.

Purification of But-3-ynal via Bisulfite Adduct Formation
Principle: This liquid-liquid extraction protocol is designed for the selective removal and

subsequent recovery of aldehydes from a mixture.[5][6][7][8][9] It relies on the formation of a

water-soluble bisulfite adduct with the aldehyde, which can then be separated from non-

aldehyde impurities.[5][6][7][8][9] The aldehyde can be regenerated by basification.[8]

Materials:

Crude But-3-ynal

Saturated sodium bisulfite (NaHSO₃) solution

Water-miscible organic solvent (e.g., methanol or dimethylformamide)[8]

Water-immiscible organic solvent (e.g., diethyl ether or ethyl acetate)

Sodium hydroxide solution (e.g., 1 M)
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Separatory funnel

Procedure:

Dissolve the crude But-3-ynal in a minimal amount of a water-miscible organic solvent.

Add an equal volume of saturated sodium bisulfite solution and shake the mixture vigorously

in a separatory funnel for approximately 30 seconds.[5]

Add a water-immiscible organic solvent to the funnel and shake to extract any unreacted

starting materials and non-aldehyde impurities.

Separate the aqueous layer containing the But-3-ynal-bisulfite adduct.

To regenerate the But-3-ynal, carefully add a sodium hydroxide solution to the aqueous

layer until the solution is basic, which will reverse the adduct formation.[8]

Extract the regenerated But-3-ynal with a fresh portion of the water-immiscible organic

solvent.

Wash the organic layer with brine, dry over anhydrous magnesium sulfate, and carefully

remove the solvent under reduced pressure to yield the purified But-3-ynal.

Visualized Workflows and Pathways
The following diagrams, generated using Graphviz (DOT language), illustrate key logical and

experimental workflows related to But-3-ynal.
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Procurement of But-3-ynal
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Synthesis and Purification of But-3-ynal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. But-3-ynal|C₄H₄O|68.07 g/mol [benchchem.com]

2. Buy But-3-ynal | 52844-23-2 [smolecule.com]

3. but-3-ynal | 52844-23-2 [chemnet.com]

4. But-3-ynal [webbook.nist.gov]

5. pubs.acs.org [pubs.acs.org]

6. Liquid-Liquid Extraction Protocol for the Removal of Aldehydes and Highly Reactive
Ketones from Mixtures - Lookchem [lookchem.com]

7. researchgate.net [researchgate.net]

8. Separation of Aldehydes and Reactive Ketones from Mixtures Using a Bisulfite Extraction
Protocol - PubMed [pubmed.ncbi.nlm.nih.gov]

9. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Commercial Availability and Suppliers of But-3-ynal: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1197866#commercial-availability-and-suppliers-of-
but-3-ynal]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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